1-(3,5-Difluoropyridin-2-yl)piperazine

• Molecular Formula: C9H11F2N3
• Molecular Weight: 199.2 g/mol
• IUPAC Name: 1-(3,5-difluoropyridin-2-yl)piperazine
• InChI: InChI=1S/C9H11F2N3/c10-7-5-8(11)9(13-6-7)14-3-1-12-2-4-14/h5-6,12H,1-4H2
• InChI Key: IKVXKLWXOJDMMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C(C=C(C=N2)F)F

Description

1-(3,5-Difluoropyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C9H11F2N3 and its molecular weight is 199.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(3,5-difluoro-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester from step (b) above (140 mg, 0.47 mmol) and 4 M solution of HCl in dioxane (1 mL, Aldrich) was stirred at room temperature for 30 h. The solvent was evaporated in vacuo and the residue was dissolved in EtOAc (30 mL). The solution was washed successively with 1 N NaOH (20 mL) and brine (20 mL), dried over MgSO4, filtered, and the solvent was removed in vacuo. The residue was purified by silica gel chromatography, eluting with 10% MeOH in CH2Cl2 to give the title compound as a white solid. MS (ESI, pos. ion) m/z: 200 (M+1).